Cas no 1228631-15-9 (1'-(tert-Butoxycarbonyl)spiro[chroman-4,4'-piperidine]-2-carboxylic acid)

• Product Name: 1'-(tert-Butoxycarbonyl)spiro[chroman-4,4'-piperidine]-2-carboxylic acid
• CAS No: 1228631-15-9
• MF: C₁₉H₂₅NO₅
• MW: 347.405505895615
• CID: 844829
• PubChem ID: 49761241
• Update Time: 2025-05-19

1'-(tert-Butoxycarbonyl)spiro[chroman-4,4'-piperidine]-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1'-(tert-Butoxycarbonyl)spiro[chroman-4,4'-piperidine]-2-carboxylic acid
• 1-(tert-butoxycarbonyl)spiro[chroMan-4,4-piperidine]-2-carboxylic acid
• 1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[2,3-dihydrochromene-4,4'-piperidine]-2-carboxylic acid
• 1'-(tert-Butoxycarbonyl)-2,3-dihydrospiro[1-benzopyran-4,4'-piperidine]-2-carboxylic acid
• DTXSID30678337
• CS-W000471
• 1/'-(tert-butoxycarbonyl)spiro[chroMan-4,4/'-piperidine]-2-carboxylic acid
• AKOS022171643
• AS-74858
• Spiro[4H-1-benzopyran-4,4'-piperidine]-1',2-dicarboxylic acid, 2,3-dihydro-, 1'-(1,1-dimethylethyl) ester
• 1228631-15-9
• 1'-(tert-butoxycarbonyl)spiro[chroman-4,4'-piperidine]-2-carboxylicacid
• 1'-[(tert-butoxy)carbonyl]-2,3-dihydrospiro[1-benzopyran-4,4'-piperidine]-2-carboxylate
• DA-30545

• MDL： MFCD15530224
• Inchi： 1S/C19H25NO5/c1-18(2,3)25-17(23)20-10-8-19(9-11-20)12-15(16(21)22)24-14-7-5-4-6-13(14)19/h4-7,15H,8-12H2,1-3H3,(H,21,22)
• InChI Key： ORZDVRCNBGEZFG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2(CC1C(=O)O)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 347.173
• Monoisotopic Mass: 347.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1A^2
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 1'-(tert-Butoxycarbonyl)spiro[chroman-4,4'-piperidine]-2-carboxylic acid

Introduction to 1'-(tert-Butoxycarbonyl)spiro[chroman-4,4'-piperidine]-2-carboxylic acid (CAS No: 1228631-15-9)

1'-(tert-Butoxycarbonyl)spiro[chroman-4,4'-piperidine]-2-carboxylic acid, identified by the CAS number 1228631-15-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure combines a chroman moiety with a piperidine ring, making it a versatile scaffold for drug discovery and development. The presence of a tert-butoxycarbonyl (Boc) protecting group on the carboxylate functionality enhances its utility in peptide synthesis and other biochemical applications.

The compound’s unique architecture, featuring a spirocyclic connection between a chroman and piperidine unit, imparts distinct physicochemical properties that make it an attractive candidate for further exploration. Chroman derivatives are well-known for their biological activity, often exhibiting phototoxicity, anti-inflammatory, and anticancer properties. The spirocyclic core enhances rigidity, which can improve binding affinity to biological targets. Additionally, the piperidine ring contributes to metabolic stability and solubility characteristics that are favorable for drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in developing novel therapeutics. The spiro[chroman-4,4'-piperidine] scaffold has been explored in various contexts, including photodynamic therapy (PDT) and small-molecule inhibitors. For instance, studies have demonstrated that derivatives of this core structure can exhibit selective toxicity toward cancer cells while minimizing side effects on healthy tissues. This selectivity is partly attributed to the compound’s ability to interact with specific biological targets in tumor cells.

The Boc-protected derivative serves as a crucial intermediate in synthetic chemistry. The Boc group provides stability under basic conditions while allowing for selective deprotection under acidic or enzymatic conditions. This makes it an invaluable tool in multi-step syntheses, particularly in the preparation of complex peptidomimetics and bioconjugates. The utility of this compound extends to the development of protease inhibitors, where the spirocyclic core can mimic natural substrates or transition states.

Current research is focusing on leveraging the photophysical properties of chroman derivatives for therapeutic applications. Spirocyclic chromans have shown promise as photosensitizers in PDT, where they can generate reactive oxygen species upon light irradiation, leading to targeted cell killing. Additionally, modifications to the chroman core have been investigated to enhance absorption in biological tissues and improve tumor penetration. These studies underscore the potential of 1'-(tert-Butoxycarbonyl)spiro[chroman-4,4'-piperidine]-2-carboxylic acid as a precursor for next-generation phototherapeutic agents.

In the realm of drug discovery, computational modeling has been instrumental in understanding the interactions between this compound and biological targets. Molecular docking studies have revealed that the spirocyclic structure can bind to enzymes and receptors with high affinity. This has led to the identification of novel pharmacophores that could be optimized for therapeutic efficacy. Furthermore, virtual screening techniques have accelerated the process of identifying potential analogs with improved pharmacokinetic profiles.

The synthesis of 1'-(tert-Butoxycarbonyl)spiro[chroman-4,4'-piperidine]-2-carboxylic acid involves multi-step organic transformations that highlight its synthetic versatility. Key steps include cyclization reactions to form the spirocyclic core followed by functional group manipulations to introduce the Boc protecting group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These innovations align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

Evaluation of this compound’s pharmacological properties has revealed intriguing biological activities that warrant further investigation. Preclinical studies suggest that derivatives of this scaffold exhibit anti-proliferative effects on various cancer cell lines without significant toxicity toward normal cells. Mechanistic studies indicate that these compounds interfere with critical signaling pathways involved in tumor growth and survival. Such findings position 1'-(tert-Butoxycarbonyl)spiro[chroman-4',4'-piperidine]-2-carboxylic acid as a promising lead compound for developing targeted cancer therapies.

The role of chroman derivatives in modulating inflammation has also been explored recently. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by dysregulated immune responses. Studies have shown that certain chroman-based compounds can inhibit key pro-inflammatory cytokines, offering potential therapeutic benefits. The spirocyclic core’s ability to modulate enzyme activity makes it an ideal candidate for developing anti-inflammatory agents with minimal side effects.

Future directions in research may involve exploring nanotechnology-based delivery systems for this compound. Encapsulation within liposomes or polymeric nanoparticles could enhance bioavailability and target specificity while reducing systemic toxicity. Such formulations are particularly relevant for PDT applications where localized drug delivery is critical for efficacy.

In conclusion,1'-(tert-Butoxycarbonyl)spiro[chroman-4',4'-piperidine]-2-carboxylic acid (CAS No: 1228631-15-9) represents a fascinating compound with broad applicability in pharmaceutical chemistry and medicinal biology. Its unique structural features make it a valuable scaffold for drug discovery efforts targeting cancer, inflammation, and other diseases. Ongoing research continues to uncover new therapeutic potentials for this molecule, underscoring its significance as a building block for innovative therapeutics.